4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C29H38N2O5
• Molecular Weight: 494.6 g/mol
• IUPAC Name: (4E)-1-[3-(dibutylamino)propyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C29H38N2O5/c1-4-6-16-30(17-7-5-2)18-11-19-31-26(22-14-15-23(32)24(20-22)36-3)25(28(34)29(31)35)27(33)21-12-9-8-10-13-21/h8-10,12-15,20,26,32-33H,4-7,11,16-19H2,1-3H3/b27-25+
• InChI Key: DXUQDSALFXFUJP-IMVLJIQESA-N
• Isomeric SMILES: CCCCN(CCCC)CCCN1C(/C(=C(/C2=CC=CC=C2)\O)/C(=O)C1=O)C3=CC(=C(C=C3)O)OC
• SMILES: CCCCN(CCCC)CCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC(=C(C=C3)O)OC

Description

4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound, also known as BAPTA-AM, belongs to the class of calcium chelators and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one acts as a calcium chelator by binding to calcium ions and preventing their interaction with other molecules. 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is membrane permeable, which allows it to enter cells and chelate intracellular calcium. Once inside the cell, 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is converted to BAPTA, which can chelate calcium ions in the cytoplasm and other cellular compartments.
Biochemical and physiological effects:
4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has several biochemical and physiological effects due to its ability to chelate calcium ions. It has been shown to inhibit calcium-dependent enzymes such as calmodulin-dependent protein kinase and phospholipase C. It has also been shown to inhibit calcium-dependent neurotransmitter release and muscle contraction. 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been used to investigate the role of calcium in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its ability to chelate calcium ions in a controlled manner. This allows researchers to study the effects of calcium on cellular processes without the confounding effects of uncontrolled calcium concentrations. However, one limitation of using 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is its potential toxicity. 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can disrupt cellular calcium homeostasis, which can lead to cell death. Careful experimental design and appropriate controls are necessary to minimize this risk.

Future Directions

4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has several potential future directions for scientific research. One area of interest is the role of calcium in neurodegenerative diseases such as Alzheimer's and Parkinson's. 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been used to investigate the role of calcium in these diseases, and further research may lead to new therapeutic approaches. Another area of interest is the development of new calcium chelators with improved properties such as increased membrane permeability and reduced toxicity. These chelators may have potential applications in drug development and disease treatment.

Synthesis Methods

The synthesis of 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, starting with the condensation of 3-(dibutylamino)propylamine with 4-hydroxy-3-methoxybenzaldehyde to form a Schiff base. The Schiff base is then reacted with benzoylacetonitrile to form the pyrrole ring, followed by the hydrolysis of the nitrile group to form the carboxylic acid. The carboxylic acid is then esterified with 5-(4-hydroxy-3-methoxyphenyl)-1,3-dihydro-2H-pyrrol-2-one to form 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been widely used in scientific research for its ability to chelate calcium ions. Calcium is an important signaling molecule in many cellular processes, and the ability to control its concentration is essential for understanding these processes. 4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been used to study calcium-dependent processes such as synaptic transmission, muscle contraction, and cell proliferation. It has also been used to investigate the role of calcium in diseases such as Alzheimer's and Parkinson's.